A graphical abstract is available for this content

The first page of this article is displayed as the abstract.

A graphical abstract is available for this content

The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.

A graphical abstract is available for this content

The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.

A graphical abstract is available for this content

Numerous studies have proven the learning benefits of concept maps in science subjects, particularly for students with low prior knowledge. There is a scarcity of research dedicated to the examination of chemistry courses at the university level, and the findings pertaining to academic performance in that subject exhibit a lack of consistency. This study examined the impact of concept maps on students of a General Chemistry course who had low prior knowledge. The study applied a quasi-experimental design to collect data on two topics: uncertainties of measurements (Topic 1) and acid–base (Topic 2). Fill-in-the-nodes concept maps were developed and served as learning materials. ANCOVA and Johnson–Neyman techniques were used to analyze the scores of concept tests of Topic 1 and Topic 2, respectively. In both Topics 1 and 2, the results showed that the treatment group outperformed the control group. However, the aforementioned finding was limited to the subset of students whose pre-test scores were below 30.7 out of a total of 47. From the analysis of the attitude questionnaire, the authors concluded that the students appreciated the usefulness of concept maps. However, they might hesitate to engage in using this new learning tool. The study's findings strengthen the evidence of the learning benefits of concept mapping. Moreover, using concept maps in teaching is feasible because of their low cost and minimally invasive modification to instructional design. The practices for implication of concept mapping are also discussed.

Education in organic chemistry is highly reliant on molecular representations. Students abstract information from representations to make sense of submicroscopic interactions. This study investigates relationships between differing representations: bond-line structures, ball-and-stick, or electrostatic potential maps (EPMs), and predicting partial charges, nucleophiles, and electrophiles. The study makes use of students’ answers in hot-spot question format, where they select partially charged atoms on the image of a molecule and explanations. Analysis showed no significant difference among students when predicting a partially positive atom with each representation; however, more students with EPMs were able to correctly predict the partially negative atom. No difference was observed across representations in students predicting electrophilic character; while representations did influence students identifying nucleophilic character. The affordance of EPMs was that they cued more students to cite relative electronegativity indicating that such students were able to recognize the cause for electron rich/poor areas. This recognition is central to rationalizing mechanisms in organic chemistry. This study offers implications on incorporating EPMs during instruction and provides evidence-based support in how EPMs could be useful in promoting learning on topics that relate to an uneven charge distribution.

Asking students to explain why phenomena occur at a molecular level is vital to increasing their understanding of chemistry concepts. One way to elicit students’ mechanistic reasoning and guide construction of knowledge is through Writing-to-Learn (WTL), which is a promising approach for students in organic chemistry courses. In the design of WTL assignments, rhetorical aspects provide an authentic context by designating a role, genre, and audience for students. This context can support students’ learning, but, if the rhetorical aspects misalign with the learning objectives of the assignment, they can hinder students’ ability to achieve these objectives. In this project, we designed a WTL assignment about a base-free Wittig reaction, which we implemented in an organic chemistry laboratory course. Here, we explore how changes in the rhetorical aspects of this assignment can influence the way students explain two different comparisons of reaction mechanisms. We consider how students use explicit and implicit properties and how the use of these features compares within the context of the reaction. Results indicate that, when the rhetorical aspects align with the learning objectives of the assignment, students provide more productive elaborations that use both explicit and implicit properties. This is supported by both the analysis of students’ writing and students’ feedback about the assignments.

The Meaningful Learning in the Laboratory Instrument (MLLI) was designed to measure students’ expectations before and after their laboratory courses and experiences. Although the MLLI has been used in various studies and laboratory environments to investigate students’ cognitive and affective laboratory expectations, the authors of the instrument reported a discrepancy between the intended factor structure of the MLLI and the factor structure suggested by the data collected in preliminary studies. Therefore, the aim of this study was to investigate the validity and reliability evidence related to data collected with the MLLI, especially that related to structural validity. Evidence to support structural validity would provide greater meaning for the reporting and interpretation of MLLI scores. In this study, two possible a priori models for the factor structure of data collected from multiple institutions with the MLLI were investigated using confirmatory factory analysis (CFA). This initial investigation found poor data-model fit for each of the two tested models. Cognitive interviews and free response items were then used to inform modifications to the two a priori structures, and a third alternative structure, which included a negative method factor, was also investigated. Once a best fitting model was identified, further model revisions were informed by a combination of modification indices and qualitative data. Evidence of adequate-to-good data model fit was found for the final revised version of the MLLI, deemed the MLLIv2. Additionally, evidence of both internal structure validity and single administration reliability were found for each of the MLLIv2 factors. The structure of the data from these items leads to scale scores that likely represent student expectations that contribute to meaningful learning and student expectations that detract from meaningful learning. As the results of this study provide the first psychometrically supported scales for MLLI data, they have implications on the future reporting and analyses of MLLI scores.

Chemistry graduate teaching assistants (GTAs) have substantial facetime with undergraduate students at large research institutions where they lead discussion and lab sessions. Emerging research describes GTAs’ content and teaching knowledge for introductory chemistry classes, but we need to know more about how GTAs manage their classes in the moment and how they assess student learning during class time. We conducted classroom observations and post-observation interviews with six chemistry GTAs with various years of teaching experience and who were teaching a variety of classes (e.g., general chemistry discussion, biochemistry discussion, organic chemistry lab, computational chemistry lab, and more). These GTAs were each observed and interviewed multiple times over the course of a semester. Through qualitative analysis guided by the teacher noticing framework, we describe what chemistry GTAs notice, or pay attention to, regarding student learning in their teaching sessions and how they interpret what they notice. We found that chemistry GTAs often paid attention to the types of questions that students asked but relied on their students to take initiative to ask questions in order to assess their learning. Also, GTAs often focused on superficial features of their class sessions to assess learning, like whether students finished their tasks and left their session early. However, some GTAs noticed more sophisticated evidence of student understanding, such as when students connected content covered across multiple class sessions. The results from this study contribute to our understanding of how chemistry GTAs lead their sessions and evaluate student learning during their sessions. Results serve to inform potential training designs that can support chemistry GTAs’ teacher learning through learning to notice—and to create opportunities to notice—significant features of their classrooms.

This study examines how students’ conceptual and procedural knowledge of chemical equilibrium is affected by technology-supported formative assessment (TSFA) strategies. This study's embedded/nested mixed method research design was used to achieve the study's objective. A random sampling method was used to choose the sample of two intact classes for the treatment group and one intact class for the comparison group. To gather quantitative data, the chemical equilibrium conceptual test and the chemical equilibrium procedural test were adapted from the literature. The qualitative data were also gathered using semi-structured interviews and classroom observations. Descriptive statistics and one-way ANOVA were employed to analyze the quantitative data, and theme analysis was utilized to examine the qualitative data. One-way ANOVA results revealed that, in comparison to students who were taught using conventional methods and formative assessment strategies, students who were taught using technology-supported formative assessment strategies demonstrated improvements in conceptual and procedural knowledge. The results of semi-structured interviews and classroom observations also show that, when compared to students who are taught using conventional methods and formative assessment alone, students who are taught using technology-supported formative assessment strategies have a high improvement in learning outcomes of learning chemical equilibrium concepts. In conclusion, conventional methods and formative assessment alone were shown to be less successful for students’ conceptual and procedural knowledge in learning chemical equilibrium concepts than technology-supported formative assessment strategies. These results led the authors of this research to recommend that TSFA be used by chemistry teachers to enhance their students’ conceptual and procedural understanding of chemical equilibrium concepts.

The laboratory is a complex environment where the three levels of the chemistry triplet coincide. As the laboratory environment places a large demand on the working memory of students, cognitive load theory can address overload which causes barriers to learning. Breaking down barriers requires iterative phases of analysis/exploration, design/construction and evaluation/reflection over multiple cycles which are the hallmarks of design-based research. In a complex setting, managing change and redressing teaching approaches can be difficult to navigate. Design-based research incorporates iterative phases in which theory informs decision making. This paper uses the context of a laboratory exercise of emission spectra to illustrate how the cognitive load theory can be used in tandem with design-based research to support student learning in the exercise. Using this approach, it was possible to show how barriers to student understanding, including task demands and conceptual demands were supported through proposed approaches focusing on extraneous, intrinsic and ultimately germane cognitive load.

Problem solving in chemical kinetics poses substantial challenges for university students since it often involves significant use of mathematics as a tool and language, with challenging translations and transitions between chemical phenomena and mathematical representations. In this paper, we present key findings from a study investigating chemistry students solving tasks centred around the steady-state approximation. Building upon the mathematical modelling cycle (MMC), qualitative analysis of the data collected using a think-aloud protocol led to the development of the extended MMC. This empirically derived extended MMC offers a more detailed account of the processes involved in mathematical modelling of chemical phenomena, highlighting aspects such as the occurrence of deliberation and evaluation throughout the modelling cycle, as well as the varying characteristics, points of activation and roles of extra-mathematical resources during problem solving. We further introduce and use problem-solving trajectories as a tool for visualising and analysing the complex and diverse approaches used by students in their attempts at reaching a solution. Overall, the extended MMC provides a finer-grained model of the cognitive and metacognitive activities that students engage in, offering further insights for research and practice.

Teaching is a complex activity that demands paying attention to diverse components and relationships that affect the learning process, and acting with intentionality to build and nurture those connections. In this qualitative research study, we proposed and used an intentional–relational framework to explore differences in the relationships that four general chemistry instructors sought and acted to build with intention in their classes. Our goal was not to evaluate the quality of instruction but rather to characterize instructors’ practices to gain insight into educational relationships that may affect student performance. All instructors in our sample manifested a strong interest in helping students succeed in their studies and relied on a variety of resources designed and integrated into their courses to support student learning. They mostly differed in the extent to which they attended and responded to contextual issues, intentionally seeking to make content relevant to students, helping them build connections between their interests and the discipline, and adapting resources to create more inclusive learning environments. These differences seem to affect student performance in common exams. Our study highlights the importance of analyzing the relationships that instructors build with intention to support professional development and teacher reflection, and better understand the impact of instructors’ decisions on student performance.

This study explored how continuous diverse reflective exercises embedded in a Community Service Learning chemistry lab support science students' meaningful learning. The findings of this study are intended for those involved in teaching natural science in higher education, as well as those interested in Community Service Learning, self-directed learning, and reflective strategies. Fourteen students in a second-year Analytical Chemistry II lab participated in this study. Reflective exercises representing multiple modes of reflection were purposefully designed and embedded across the lab curriculum. Qualitative content analysis of data from reflective writings, scrapbook reflections, and reflective discussions demonstrates that students were able to articulate their self-directed learning from the perspective of academic enhancement, personal growth, and civic engagement in the different reflective exercises. Students indicated a high level of satisfaction, agreed that the integration of diverse continuous reflective strategies can enhance their transformative learning practice in an engaging way, and would like to continue this practice for other science laboratory courses.

Team-based learning (TBL) is an instructional strategy where students participate in a set of activities including, applying course concepts to real-life case studies in instructor-selected teams. Here, we describe how TBL has been incorporated into a 3rd year, large, environmental chemistry course and investigate the benefits of using this strategy. A combination of pre/post survey and coursework data were analyzed to understand: (1) What were student perceptions of TBL? (2) How did using TBL to deliver content influence student learning, measured by exam performance? (3) How did students’ team skills evolve? Post-survey results indicate that students perceived TBL as enhancing their interest in course content, creating real-world connections, and most helpful for achieving practical critical thinking skills. Student performance on TBL-related final exam items was significantly better (Mean = 73%, SD = 21%) than non TBL-related final exam items, (Mean = 65%, SD = 21%), despite the level of complexity being similar between the two categories. The pre/post survey results indicate that, as compared to the start of term, students reported being significantly more comfortable expressing opinions in group meetings (t(78) = 4.25, p < 0.001, Cohen's d = 0.48), and leading group discussions (t(78) = 3.11, p = 0.003, Cohen's d = 0.35), by the end of the term. The one-minute reflections (completed following the first and fifth TBL activities) indicated that there was a 14% increase (77% vs. 91%) in the number of students reporting on collective team decision making. This study demonstrates the wide-ranging positive impacts of TBL to student learning in a large Environmental Chemistry course all while enhancing active learning and applying chemistry concepts to relevant and real-life case studies.